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Compound of Interest

Compound Name: 2-(Pyridin-3-Yl)Benzaldehyde

Cat. No.: B062508

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical
properties of 2-(Pyridin-3-YI)Benzaldehyde, with a focus on data relevant to research and
development.

Core Molecular Data

The fundamental molecular characteristics of 2-(Pyridin-3-YI)Benzaldehyde are summarized

below.

Molecular Identity and Weight

The molecular formula for 2-(Pyridin-3-Yl)Benzaldehyde is C12HoNO.[1][2] Its molecular
weight has been determined to be 183.21 g/mol .[1] A more precise mass is 183.206 g/mol .[2]

Calculation of Molecular Weight

The molecular weight is derived from the sum of the atomic weights of its constituent atoms.
The calculation based on IUPAC standard atomic weights is detailed in the table below.

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b062508?utm_src=pdf-interest
https://www.benchchem.com/product/b062508?utm_src=pdf-body
https://www.benchchem.com/product/b062508?utm_src=pdf-body
https://www.benchchem.com/product/b062508?utm_src=pdf-body
https://www.chemimpex.com/es/products/23515
https://www.myskinrecipes.com/shop/en/pyridine-derivatives/226491-3-pyridin-3-ylbenzaldehyde.html
https://www.chemimpex.com/es/products/23515
https://www.myskinrecipes.com/shop/en/pyridine-derivatives/226491-3-pyridin-3-ylbenzaldehyde.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b062508?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Atomic Weight  Total Weight (

Element Symbol Count

(g/mol) g/mol )
Carbon C 12 12.011 144,132
Hydrogen H 9 1.008 9.072
Nitrogen N 1 14.007 14.007
Oxygen O 1 15.999 15.999
Total 183.210

Atomic weights are based on IUPAC recommendations.[3][4][5][6]

Experimental Protocols
Synthesis of 2-(Pyridin-3-Yl)Benzaldehyde

A common method for the synthesis of 2-(Pyridin-3-YI)Benzaldehyde is the Suzuki coupling
reaction.[7]

Materials:

e 0-Bromobenzaldehyde

» Pyridine-3-boronic acid

e Sodium carbonate (Na2CO3)

o Palladium acetate (Pd(OAc)2)
o Triphenylphosphine (PPhs)

e N,N-dimethylformamide (DMF)
o Water

e Chloroform
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e Brine
¢ Anhydrous magnesium sulfate (MgSOQOa)
Procedure:

 In areaction vessel protected by a nitrogen atmosphere, suspend o-bromobenzaldehyde (1
equivalent), sodium carbonate (1.2 equivalents), and pyridine-3-boronic acid (1.1
equivalents) in a 2:1 solvent mixture of N,N-dimethylformamide and water.[7]

e Add palladium acetate (0.05 equivalents) and triphenylphosphine (0.2 equivalents) to the
mixture.[7]

« Stir the reaction mixture overnight at 110 °C.[7]
» After the reaction is complete, filter the mixture.

 Dilute the filtrate with chloroform, wash with brine, and then dry the organic layer over
anhydrous magnesium sulfate.[7]

« Filter the solution and concentrate the filtrate under reduced pressure.[7]

» Purify the resulting residue using silica gel column chromatography, with an eluent gradient
of chloroform/methanol from 99/1 to 95/5, to yield 2-(Pyridin-3-YI)Benzaldehyde as a white
powder.[7]

Logical Workflow for Synthesis

The following diagram illustrates the key steps in the synthesis of 2-(Pyridin-3-
Yl)Benzaldehyde via the Suzuki coupling reaction.
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Synthesis Workflow
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Caption: A flowchart of the Suzuki coupling synthesis of 2-(Pyridin-3-YI)Benzaldehyde.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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